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Compound of Interest |

1,1-Dioxo-1lambda6-thiolane-3-
Compound Name:
carbothioamide

CAS No.: 1184604-39-4

Cat. No.: B2442280

. J

Executive Summary & Immediate Action

1,1-Dioxo-1llambda6-thiolane-3-carbothioamide (also known as Sulfolane-3-carbothioamide)
presents a unique dual-hazard profile combining the solvent properties of a sulfone with the
reactivity of a thioamide.

Critical Directive: Do NOT dispose of this compound down the drain or in general trash. It
requires high-temperature incineration with flue gas scrubbing due to the generation of sulfur
oxides (SOx) and nitrogen oxides (NOX).

Immediate Handling Rule: Maintain pH > 7. Never mix with acidic waste streams. Acidic
hydrolysis of the carbothioamide group (-CSNH2) can release toxic Hydrogen Sulfide (H2S)
gas.

Chemical Identity & Hazard Assessment

To properly dispose of this agent, one must understand the causality of its hazards. The
molecule consists of a stable sulfolane ring (1,1-dioxothiolane) and a reactive carbothioamide
side chain.

Physicochemical Properties Relevant to Disposal
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Property Data / Characteristic Operational Implication

High Sulfur content requires

Molecular Formula CsHoaNO:2S:2 scrubber-equipped
incineration.

_ _ _ Dust generation risk; use
) Solid (typically off-white )
Physical State N95/P100 respiratory
powder) )
protection.

] High mobility in aquatic
N Water Soluble (Polar Aprotic ) ) ]
Solubility Core) environments; strict spill
ore
containment required.

Acid Sensitive: Hydrolyzes to

release H2S. Oxidation

Reactivity Thioamide Group (-CSNH2) N , ,
Sensitive: Exothermic reaction
with strong oxidizers.

Treat as a potential

Toxicity Class Acute Tox. 4 (Oral); Irritant hepatotoxin (analogous to

Thioacetamide).

Mechanism of Hazard (The "Why")

e H2S Generation: Under acidic conditions (pH < 4), the C=S bond is susceptible to hydrolysis.
o Reaction:

o Risk:[1][2][3][4][5] H2S is a broad-spectrum poison affecting the nervous system; IDLH is
100 ppm.

o Combustion Byproducts: The "1,1-dioxo" sulfone group is thermally stable, but upon
incineration at >800°C, it decomposes to release significant SO-.

Pre-Disposal Stabilization & Segregation

Before the waste leaves your bench, it must be stabilized to prevent accidental reaction during

transport.
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Step 1: pH Stabilization

o Protocol: Check the pH of any aqueous solutions containing the compound.

e Action: If pH < 7, slowly adjust to pH 8-10 using dilute Sodium Hydroxide (NaOH) or Sodium
Bicarbonate (NaHCOs).

e Reasoning: Alkaline conditions stabilize the thioamide bond, preventing H2S evolution.

Step 2: Waste Segregation

Segregate this compound into a dedicated waste stream. Do NOT commingle with:
e Acids: (e.g., HCI, H2SOa4) -> Risk of H2S.
» Oxidizers: (e.qg., Nitric Acid, Peroxides) -> Risk of violent oxidation of the sulfur.

o Halogenated Solvents: Keep separate to minimize incineration costs, though chemically
compatible.

Disposal Workflows & Decision Logic
Workflow 1: Waste Classification Decision Tree

This logic ensures regulatory compliance (RCRA/EU Waste Directives) based on the physical
state of the waste.
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Figure 1: Decision logic for classifying waste streams ensures high-concentration material is
flagged for specific incineration protocols.

Workflow 2: Safe Disposal Procedure

The following diagram outlines the cradle-to-grave process for the laboratory researcher.

1. Collect in HDPE Container Cgﬁls_{?t?s;tﬂﬁauf:#;e\gﬁ:ne 3. Verify pH > 7 4. Store in Secondary Containment 5. Transfer to EHS
(Amber preferred) " . . (Add NaHCO3 if needed) Away from Acids For Incineration
Hazard: Toxic / Irritant
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Figure 2: Step-by-step operational workflow for laboratory personnel.

Detailed Disposal Procedures
A. Solid Waste (Pure Substance)

o Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but
breakage-prone.

e Labeling: clearly mark as "Toxic Solid, Organic, N.O.S. (Contains Thioamide)."[4][6][7][8][9]

» Disposal Path: This material must be sent for rotary kiln incineration. The facility must be
notified of high sulfur content to ensure scrubbers are active to capture SOz emissions.

B. Liquid Waste (Solutions)

e Container: HDPE or Glass carboy (4L or 10L).

o Compatibility Check: Ensure the solvent (e.g., DMSO, Water, Methanol) is compatible with
the container.

o Neutralization: Add solid Sodium Bicarbonate (NaHCOs) until a pH test strip indicates pH 8-
9. This buffers the solution against accidental acidification.

e Labeling: "Flammable/Toxic Liquid Waste" (depending on solvent). List "Sulfolane-thioamide
derivative" as a contaminant.[10]

C. Spill Cleanup (Emergency Contingency)

If a spill occurs, follow the "Dry-Wet-Dry" protocol:

 |solate: Evacuate the immediate area. Ensure good ventilation.[2][3][4][10][11]
o PPE: Wear nitrile gloves (double layer), lab coat, and safety goggles.

o Containment:

o Solid: Cover with wet paper towels to prevent dust, then scoop into a bag.
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o Liquid: Absorb with vermiculite or sand. Do not use acidic absorbents.

o Decontamination: Wash the surface with a 5% Bleach (Sodium Hypochlorite) solution. The
bleach oxidizes the thioamide to a less toxic amide/sulfate, destroying the reactive group.

o Note: This reaction is exothermic; use small amounts of bleach.

Regulatory & Compliance Codes
When filling out waste manifests, use the following codes as a guideline (verify with local

regulations):

e US EPA (RCRA): Likely falls under D003 (Reactive - Sulfide) if acidified, but generally
managed as non-listed hazardous waste requiring incineration. If the solvent is halogenated,
use FOO01/F002.[12]

e European Waste Code (EWC):16 05 06* (laboratory chemicals, consisting of or containing
hazardous substances, including mixtures of laboratory chemicals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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